molecular formula C12H8N2O5 B6389218 6-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% CAS No. 1261991-47-2

6-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95%

Cat. No.: B6389218
CAS No.: 1261991-47-2
M. Wt: 260.20 g/mol
InChI Key: ONGXFPGYDOBXQB-UHFFFAOYSA-N
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Description

6-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% is a useful research compound. Its molecular formula is C12H8N2O5 and its molecular weight is 260.20 g/mol. The purity is usually 95%.
The exact mass of the compound 6-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% is 260.04332136 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 6-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

5-(3-nitrophenyl)-6-oxo-1H-pyridine-3-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8N2O5/c15-11-10(5-8(6-13-11)12(16)17)7-2-1-3-9(4-7)14(18)19/h1-6H,(H,13,15)(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONGXFPGYDOBXQB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=CNC2=O)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40687511
Record name 5-(3-Nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40687511
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

260.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261991-47-2
Record name 5-(3-Nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40687511
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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